molecular formula C9H9F4N B8597772 Benzeneethanamine, 3-fluoro-4-(trifluoromethyl)-

Benzeneethanamine, 3-fluoro-4-(trifluoromethyl)-

Cat. No.: B8597772
M. Wt: 207.17 g/mol
InChI Key: ASUTZIHTGQNPSY-UHFFFAOYSA-N
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Description

Benzeneethanamine, 3-fluoro-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H9F4N and its molecular weight is 207.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9F4N

Molecular Weight

207.17 g/mol

IUPAC Name

2-[3-fluoro-4-(trifluoromethyl)phenyl]ethanamine

InChI

InChI=1S/C9H9F4N/c10-8-5-6(3-4-14)1-2-7(8)9(11,12)13/h1-2,5H,3-4,14H2

InChI Key

ASUTZIHTGQNPSY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CCN)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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2-Fluoro-4-(2-nitro-vinyl)-1-trifluoromethyl-benzene (I-47a: 2.8 g, 11.914 mmol) was reacted with chlorotrimethylsilane (10.328 g, 95.07 mmol), LiBH4 (1.03 g 47.65 mmol) and THF (40 mL). The resulting mixture was stirred at room temperature for 72 hours to afford 2.46 g of the product (100% yield), LCMS: 99.49%, m/z=208.0 (M+1)
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Synthesis routes and methods III

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Chlorotrimethylsilane (2 mL, 16 mmol) was added dropwise to lithium borohydride (2M in tetrahydrofuran, 4 mL, 8 mmol). A solution of 3-fluoro-4-(trifluoromethyl)phenylacetonitrile (312 mg, 4 mmol) in tetrahydrofuran (2 mL) was then added at 0° C. and the mixture was allowed to stir for 24 hours, whilst warming to room temperature. The mixture was then diluted with methanol (20 mL) and concentrated in vacuo. The residue was taken up in 20% potassium hydroxide solution (20 mL), extracted with dichloromethane (3×20 mL) and the combined organic solution was dried over magnesium sulfate and concentrated in vacuo. The residue was purified by column chromatography using an Isolute® SCX-2 cartridge, eluting with methanol followed by 1M ammonia in methanol, to give an oily residue. The oil was triturated with diethyl ether to afford the title compound in 59% yield, 485 mg. H NMR (400 MHz, CDCl3) δ: 7.53 (1H, m), 7.08 (2H, m), 3.02 (2H, t) 2.82 (2H, t) ppm; LRMS APCI m/z 208 [M+H]+
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